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CAS No.: 62722-95-6
Cat. No.: B14514561
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Crystal Structure Analysis and Polymorphism of Tyramine Hydrate

Executive Technical Summary

This technical guide delineates the solid-state landscape of Tyramine (4-(2-aminoethyl)phenol),
focusing on its specific hydration state (hemihydrate) and its anhydrous polymorphism.[1] For
researchers in drug development and crystal engineering, understanding this landscape is
critical, as Tyramine serves as a model for sympathomimetic amines and exhibits a complex
stability profile dependent on processing conditions.[1]

Key Technical Takeaways:
» Hydration State: Tyramine primarily forms a Hemihydrate (

), crystallizing in the orthorhombic system (
)[1]

+ Polymorphism: The anhydrous free base exhibits enantiotropic polymorphism.[1]
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o Form T2 (Triclinic): The thermodynamically stable form (m.p. ~163°C).[1]

o Form T1 (Monoclinic): A metastable form (m.p. ~140°C) stabilized by specific
intermolecular interactions but prone to conversion.[1]

e Processing Implication: Dehydration of the hemihydrate or rapid crystallization can yield
metastable phases, impacting solubility and bioavailability profiles.[1]

Chemical Identity & Solid-State Context

Tyramine is a monoamine compound derived from tyrosine.[1] While often encountered as a
hydrochloride salt in pharmaceutical formulations to enhance solubility, the free base and its
hydrates are critical for understanding the intrinsic stability of the drug substance during
synthesis and storage.[1]

Property Data

IUPAC Name 4-(2-aminoethyl)phenol

Formula

Molecular Weight 137.18 g/mol (Anhydrous)

Key Functional Groups Phenolic hydroxyl (-OH), Primary amine (-NH2)

High propensity for hydrogen bonding; forms
Solid-State Tendency inf?nitz c:ains [yl] yered J

Crystal Structure of Tyramine Hemihydrate

The hemihydrate is the most well-characterized solvate of Tyramine.[1] It forms when Tyramine
Is crystallized from aqueous solutions or exposed to high humidity.[1]

Crystallographic Parameters

e Crystal System: Orthorhombic[1]
e Space Group:

(No. 29)[1]
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e Unit Cell Dimensions:
o [1]
o [1]
o [1]

e Z (Molecules per Unit Cell): 8 (Contains 2 Tyramine molecules and 1 Water molecule in the
asymmetric unit).[1]

e Calculated Density: ~1.24 g/cm3[1]

Molecular Packing & Hydrogen Bonding

The stability of the hemihydrate is driven by a robust hydrogen-bonding network:
« Infinite Chains: Tyramine molecules are linked by short

and
hydrogen bonds, forming infinite chains along the b-axis.[1]

e Layered Structure: These chains associate to form double molecular layers.[1]

» Role of Water: Water molecules reside between these double layers, acting as structural
"glue” that bridges the tyramine sheets.[1] This explains why dehydration leads to a collapse
or rearrangement of the crystal lattice, often resulting in an amorphous phase or transition to
the stable anhydrous Form T2.[1]

Polymorphism of Anhydrous Tyramine (Forms T1 &
T2)

Recent advances in quantum crystallography and microwave-assisted crystallization have
resolved the polymorphism of anhydrous Tyramine.[1]

Comparative Analysis of Polymorphs
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Feature Form T2 (Stable) Form T1 (Metastable)
Crystal System Triclinic Monoclinic
(or
Space Group
)
1.274 g/cm3 (Higher packin
Density o I (Higher p J 1.217 g/cm3
efficiency)
Melting Point ~163 °C ~140 °C
Lattice Energy Lower (More Stable) Higher (Less Stable)

Antiparallel chains; Aromatic Parallel alignment of OH/NH2

rings are parallel (efficient

Molecular Arrangement groups; Aromatic rings are

-stacking).[1] nearly perpendicular.[1]

Stability Landscape

Form T2 is the thermodynamically preferred form at room temperature.[1] Form Tl is a
"disappearing polymorph" or kinetic product that may form under rapid crystallization conditions
but will convert to T2 over time or with thermal stress.[1]

Experimental Protocols
Protocol A: Growth of Tyramine Hemihydrate Single
Crystals

e Objective: Obtain high-quality crystals for SC-XRD.
e Method: Slow Evaporation.[1]

» Dissolution: Dissolve 100 mg of Tyramine free base in 10 mL of distilled water at 80°C.
Ensure complete dissolution.

« Filtration: Hot filter the solution through a 0.45 um PTFE syringe filter into a clean glass vial
to remove nucleation sites.
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o Crystallization: Cover the vial with parafilm, poking 2-3 small holes to allow slow solvent
evaporation.

 Incubation: Store at room temperature (20-25°C) undisturbed for 5-7 days.

e Harvesting: Thin plate-like crystals (Hemihydrate) will form.[1] Harvest while wet to prevent
dehydration.[1]

Protocol B: Microwave-Assisted Polymorph Screening
(T1vs T2)

o Objective: Isolate anhydrous polymorphs.
» Method: Additive-Driven Microwave Crystallization.[1][2]
e Preparation: Suspend Tyramine in a non-aqueous solvent (e.g., toluene or ethanol).[1]

o Additives: Introduce trace amounts of structure-directing agents (e.g., specific polymers or
structurally related amines) to inhibit T2 nucleation if targeting T1.[1]

e Heating: Subject the sealed vessel to microwave radiation (e.g., 300W, 10 min) to achieve
superheating and rapid dissolution.

e Cooling: Rapid cooling promotes kinetic products (T1), while slow cooling favors the
thermodynamic product (T2).[1]

Visualization of Solid-State Workflows
Diagram 1: Polymorph Stability & Transition Pathway

This diagram illustrates the energetic relationship between the hydrate and anhydrous forms.[1]
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Caption: Stability landscape of Tyramine. Dehydration of the hemihydrate leads to transient
phases that eventually relax into the stable Triclinic T2 form.[1]

Diagram 2: Characterization Decision Tree

A logic flow for identifying the solid form of a Tyramine sample.[1]
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Caption: Step-by-step characterization workflow using Thermal Gravimetric Analysis (TGA) and
Differential Scanning Calorimetry (DSC) to distinguish hydrates from polymorphs.

Implications for Drug Development

¢ Storage Stability: The Hemihydrate is likely the most stable form under ambient humidity.[1]
Storing anhydrous Form T1 or T2 in high humidity may induce a phase transition back to the
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hemihydrate, altering the effective molecular weight and dosing.[1]

o Solubility: The metastable Form T1 generally exhibits higher apparent solubility than the
stable Form T2.[1] However, due to the rapid conversion risk, T1 is rarely suitable for final
dosage forms unless stabilized by excipients.[1]

e Process Control: During granulation or drying, temperatures must be controlled. Exceeding
60°C may dehydrate the hemihydrate, creating a disordered surface layer that could
recrystallize unpredictably.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Crystal structure analysis and polymorphism of
tyramine hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14514561/docs#crystal-structure-analysis-and-
polymorphism-of-tyramine-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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